Cas no 754-67-6 (1-Penten-3-ol,4,4,5,5,5-pentafluoro-3-methyl-)
754-67-6 structure
Product Name:1-Penten-3-ol,4,4,5,5,5-pentafluoro-3-methyl-
CAS No:754-67-6
MF:C6H7F5O
MW:190.111199617386
CID:562484
PubChem ID:53425965
Update Time:2025-04-19
1-Penten-3-ol,4,4,5,5,5-pentafluoro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Penten-3-ol,4,4,5,5,5-pentafluoro-3-methyl-
- 4,4,5,5,5-pentafluoro-3-methylpent-1-en-3-ol
- 4,4,5,5,5-PENTAFLUORO-3-METHYLPENT-1-ENE-3-OL
- 1-Penten-3-ol,4,4,5,5,5-pentafluoro-3-methyl
- 2-Pentafluorethyl-buten-(3)-ol-(2)
- 4,4,5,5,5-pentafluoro-3-methyl-pent-1-en-3-ol
- 754-67-6
- (PHENOXYACETYL)AMINO]ACETICACID
- DTXSID30699022
- AKOS006284162
-
- Inchi: 1S/C6H7F5O/c1-3-4(2,12)5(7,8)6(9,10)11/h3,12H,1H2,2H3
- InChI Key: OSYCKSNAKWKYFD-UHFFFAOYSA-N
- SMILES: FC(C(F)(F)F)(C(C=C)(C)O)F
Computed Properties
- Exact Mass: 190.04200
- Monoisotopic Mass: 190.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 2.2
Experimental Properties
- PSA: 20.23000
- LogP: 2.12100
1-Penten-3-ol,4,4,5,5,5-pentafluoro-3-methyl- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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